Monocarbaborane anion chemistry. An interesting encapsulation of the Pd2I2{P(C6H4-4-Me)3}4]2+cation by a pair of [PhCB9H4I(C6H4Me)4]− anions

Chemical Communications Pub Date: 2002-08-16 DOI: 10.1039/B205697F

Abstract

Reaction of the [1-Ph-closo-1-CB9H4-6,7,8,9,10-I5]− anion with 4-MeC6H4MgBr in the presence of [PdCl2(PPh3)2] gives the [Pd2I2{P(C6H4-4-Me)3}4]2+ salt of the [1-Ph-closo-1-CB9H4-10-I-6,7,8,9-(C6H4-4-Me)4]− anion, which exhibits an unusual neutral supramolecular assembly in the solid state, in which the dipalladium dication is encapsulated by two four-armed ‘tetrapus’ anionic units; the anion also has potentialities for four-fold dendrimer construction.

Graphical abstract: Monocarbaborane anion chemistry. An interesting encapsulation of the Pd2I2{P(C6H4-4-Me)3}4]2+ cation by a pair of [PhCB9H4I(C6H4Me)4]− anions
Monocarbaborane anion chemistry. An interesting encapsulation of the Pd2I2{P(C6H4-4-Me)3}4]2+cation by a pair of [PhCB9H4I(C6H4Me)4]− anions
Recommended Literature
Chemical Communications
Journal Name：Chemical Communications
Research Products